Cas no 2171632-33-8 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid
• CAS No: 2171632-33-8
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 6535560
• PubChem ID: 165830980
• Update Time: 2025-07-25

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidine-2-carboxylic acid
• EN300-1519273
• 2171632-33-8

• Inchi： 1S/C24H24N2O6/c27-22(26-10-9-21(26)23(28)29)19-11-31-13-20(19)25-24(30)32-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-21H,9-13H2,(H,25,30)(H,28,29)
• InChI Key： ZOFFRVJUTGSSJT-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C(N1CCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid (CAS No. 2171632-33-8)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid, identified by its CAS number 2171632-33-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid incorporates several key features that contribute to its unique chemical properties. The presence of a fluoren-9-yl methoxycarbonyl moiety enhances its stability and reactivity, making it suitable for further derivatization and functionalization. Additionally, the combination of an oxolane ring and an azetidine core provides a rigid scaffold that can interact with biological targets in a highly specific manner.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The structural motifs present in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid align well with the criteria for designing molecules that can modulate biological pathways effectively. For instance, the azetidine ring is known to be a versatile scaffold in drug design due to its ability to adopt multiple conformations, which can facilitate binding to biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex pharmacophores. The fluoren-9-yl methoxycarbonyl group not only serves as a protecting group but also introduces fluorescence properties, which can be exploited in diagnostic and imaging applications. Furthermore, the carboxylic acid functionalities at the 2-position and 3-position of the oxolane ring provide opportunities for further derivatization, allowing chemists to tailor the properties of the molecule for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with high accuracy. Studies have shown that 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid exhibits promising interactions with various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These findings suggest that this compound could be a valuable starting point for developing novel therapeutic agents.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoren-9-yl methoxycarbonyl group necessitates careful handling to ensure regioselectivity and minimize side reactions. Additionally, the formation of the oxolane and azetidine rings requires expertise in cycloaddition reactions and ring-closing metathesis, highlighting the synthetic challenges associated with this molecule.

Despite these challenges, the synthesis has been successfully achieved using well-established methodologies in organic chemistry. The use of advanced catalysts and ligands has improved the efficiency and yield of key reactions, making it feasible to produce sufficient quantities of the compound for further studies. This progress underscores the importance of innovative synthetic strategies in enabling access to complex molecules like 1-4-( {(9H-fluorenine}}methylmethylcarborylamino) oxolane}-carborylzeta-dine}-carboxylic acid (CAS No. 2171632_33_8).

In terms of biological activity, preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes relevant to inflammation and cancer progression. The structural features that contribute to these effects are being further investigated through both experimental and computational approaches. By understanding how these interactions occur at a molecular level, researchers can optimize the compound’s potency and selectivity for therapeutic use.

The potential applications of 1-(4-{((9H-fluorenylmethoxy carborylamino) oxolan}-carborylzeta-dine)-carboxylic acid (CAS No. 2171632_33_8) extend beyond traditional pharmaceuticals into areas such as drug discovery and materials science. For example, its fluorescence properties make it suitable for use as a fluorescent probe in cellular studies, where it can help researchers visualize biological processes in real time. Additionally, its rigid heterocyclic framework could be exploited in the design of novel materials with unique electronic or optical properties.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and characterized. The development of libraries based on this scaffold will provide chemists with a rich resource for exploring structure-function relationships and identifying new leads for drug discovery programs. Furthermore, collaborations between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,1-(4-{((9H-fluorenylmethoxy carborylamino) oxolan}-carborylzeta-dine)-carboxylic acid (CAS No._2171632_33_8) represents an exciting advancement in pharmaceutical chemistry with significant potential for both academic research and industrial applications._ Its complex structure,_ unique functional groups_and promising biological activity make it a valuable asset in efforts to develop new treatments for various diseases._ As our understanding_of_molecular interactions grows,_so too_will_the_applications_of_compounds_like_this_one_emerge,_providing_new_hopes_for_improved_healthcare_and_materials_science._